Cas no 1536540-27-8 (1H-1,2,4-Triazole-5-carboxylic acid, 3-[1-(methylamino)ethyl]-, ethyl ester)

1H-1,2,4-Triazole-5-carboxylic acid, 3-[1-(methylamino)ethyl]-, ethyl ester is a specialized triazole derivative with a methylaminoethyl substitution at the 3-position and an ethyl ester functional group. This compound is of interest in medicinal and agrochemical research due to its potential as a versatile intermediate in the synthesis of biologically active molecules. The triazole core provides stability and hydrogen-bonding capabilities, while the ester group enhances solubility and reactivity for further derivatization. Its structural features make it suitable for applications in drug discovery, particularly in the development of enzyme inhibitors or antimicrobial agents. The compound is typically handled under controlled conditions due to its reactive functional groups.
1H-1,2,4-Triazole-5-carboxylic acid, 3-[1-(methylamino)ethyl]-, ethyl ester structure
1536540-27-8 structure
Product Name:1H-1,2,4-Triazole-5-carboxylic acid, 3-[1-(methylamino)ethyl]-, ethyl ester
CAS No:1536540-27-8
MF:C8H14N4O2
MW:198.222361087799
CID:5244116
Update Time:2026-03-08

1H-1,2,4-Triazole-5-carboxylic acid, 3-[1-(methylamino)ethyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • ethyl 3-[1-(methylamino)ethyl]-1H-1,2,4-triazole-5-carboxylate
    • Ethyl 3-(1-(methylamino)ethyl)-1h-1,2,4-triazole-5-carboxylate
    • ethyl3-[1-(methylamino)ethyl]-1H-1,2,4-triazole-5-carboxylate
    • 1H-1,2,4-Triazole-5-carboxylic acid, 3-[1-(methylamino)ethyl]-, ethyl ester
    • Inchi: 1S/C8H14N4O2/c1-4-14-8(13)7-10-6(11-12-7)5(2)9-3/h5,9H,4H2,1-3H3,(H,10,11,12)
    • InChI Key: KAPGXFOZMKUWDP-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1=NNC(C(C)NC)=N1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 200
  • XLogP3: 0.3
  • Topological Polar Surface Area: 79.9

1H-1,2,4-Triazole-5-carboxylic acid, 3-[1-(methylamino)ethyl]-, ethyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1361292-50mg
Ethyl 3-(1-(methylamino)ethyl)-1h-1,2,4-triazole-5-carboxylate
1536540-27-8 95%
50mg
¥16588 2023-03-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1361292-100mg
Ethyl 3-(1-(methylamino)ethyl)-1h-1,2,4-triazole-5-carboxylate
1536540-27-8 95%
100mg
¥20260 2023-03-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1361292-250mg
Ethyl 3-(1-(methylamino)ethyl)-1h-1,2,4-triazole-5-carboxylate
1536540-27-8 95%
250mg
¥21168 2023-03-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1361292-500mg
Ethyl 3-(1-(methylamino)ethyl)-1h-1,2,4-triazole-5-carboxylate
1536540-27-8 95%
500mg
¥20516 2023-03-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1361292-1g
Ethyl 3-(1-(methylamino)ethyl)-1h-1,2,4-triazole-5-carboxylate
1536540-27-8 95%
1g
¥24678 2023-03-01
Ambeed
A1085790-1g
Ethyl 3-[1-(methylamino)ethyl]-1H-1,2,4-triazole-5-carboxylate
1536540-27-8 95%
1g
$655.0 2024-04-23
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01047549-1g
Ethyl 3-[1-(methylamino)ethyl]-1H-1,2,4-triazole-5-carboxylate
1536540-27-8 95%
1g
¥4494.0 2023-04-01
Enamine
EN300-270263-0.05g
ethyl 3-[1-(methylamino)ethyl]-1H-1,2,4-triazole-5-carboxylate
1536540-27-8 95.0%
0.05g
$768.0 2025-03-20
Enamine
EN300-270263-0.1g
ethyl 3-[1-(methylamino)ethyl]-1H-1,2,4-triazole-5-carboxylate
1536540-27-8 95.0%
0.1g
$804.0 2025-03-20
Enamine
EN300-270263-0.25g
ethyl 3-[1-(methylamino)ethyl]-1H-1,2,4-triazole-5-carboxylate
1536540-27-8 95.0%
0.25g
$840.0 2025-03-20

Additional information on 1H-1,2,4-Triazole-5-carboxylic acid, 3-[1-(methylamino)ethyl]-, ethyl ester

Recent Advances in the Study of 1H-1,2,4-Triazole-5-carboxylic Acid, 3-[1-(methylamino)ethyl]-, ethyl ester (CAS: 1536540-27-8)

The compound 1H-1,2,4-Triazole-5-carboxylic acid, 3-[1-(methylamino)ethyl]-, ethyl ester (CAS: 1536540-27-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological applications. This heterocyclic compound, featuring a triazole core, is being explored for its role in drug development, particularly as a building block for more complex molecules with therapeutic potential. Recent studies have focused on its synthesis, structural characterization, and biological evaluation, shedding light on its promising properties.

One of the key areas of interest is the compound's utility as an intermediate in the synthesis of bioactive molecules. Researchers have optimized synthetic routes to produce 1H-1,2,4-Triazole-5-carboxylic acid, 3-[1-(methylamino)ethyl]-, ethyl ester with high yield and purity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its structure, ensuring its suitability for further derivatization. The ethyl ester moiety in particular has been noted for its role in enhancing the compound's stability and bioavailability, making it a valuable scaffold for drug design.

In vitro studies have demonstrated that derivatives of this triazole compound exhibit notable biological activities, including antimicrobial and anti-inflammatory effects. For instance, modifications at the triazole ring have led to compounds with potent inhibitory activity against bacterial pathogens such as Staphylococcus aureus and Escherichia coli. These findings suggest that 1536540-27-8 could serve as a precursor for novel antibiotics, addressing the growing concern of antimicrobial resistance. Additionally, preliminary data indicate potential applications in oncology, with some derivatives showing cytotoxic effects against cancer cell lines.

Beyond its direct pharmacological applications, 1H-1,2,4-Triazole-5-carboxylic acid, 3-[1-(methylamino)ethyl]-, ethyl ester is also being investigated for its role in chemical biology. Its ability to act as a ligand for metal ions has opened avenues for the development of metal-based therapeutics. Researchers are exploring its coordination chemistry with transition metals like copper and zinc, which could lead to new classes of metallodrugs with unique mechanisms of action. Such studies are complemented by computational modeling, which provides insights into the compound's binding interactions and reactivity.

Despite these promising developments, challenges remain in the clinical translation of this compound and its derivatives. Issues such as metabolic stability, toxicity profiles, and scalability of synthesis need to be addressed in future research. However, the current body of work underscores the versatility of 1536540-27-8 as a multifunctional scaffold in medicinal chemistry. Continued exploration of its properties and applications is expected to yield significant contributions to the field, particularly in the design of next-generation therapeutics.

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk